Cas no 2171895-09-1 (2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid)

2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid is a specialized organic compound featuring a cyclobutyl hydroxy group and a dimethyl-substituted butanoic acid backbone. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and fine chemicals. The hydroxyl and carboxyl functional groups offer versatile reactivity, enabling selective modifications for targeted applications. The steric hindrance from the dimethyl and cyclobutyl groups may influence its conformational stability and binding properties, potentially enhancing selectivity in drug design. This compound is suitable for research in medicinal chemistry, where its structural motifs could contribute to the synthesis of bioactive molecules with improved pharmacokinetic profiles.
2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid structure
2171895-09-1 structure
Product Name:2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid
CAS No:2171895-09-1
MF:C10H18O3
MW:186.248123645782
CID:5566112
PubChem ID:165594502
Update Time:2025-06-08

2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
    • 2171895-09-1
    • EN300-1633653
    • 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid
    • Inchi: 1S/C10H18O3/c1-7(2)9(3,8(11)12)10(13)5-4-6-10/h7,13H,4-6H2,1-3H3,(H,11,12)
    • InChI Key: RIGOYWFYZGBNOW-UHFFFAOYSA-N
    • SMILES: OC1(CCC1)C(C(=O)O)(C)C(C)C

Computed Properties

  • Exact Mass: 186.125594432g/mol
  • Monoisotopic Mass: 186.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.5Ų

2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1633653-0.05g
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
0.05g
$900.0 2023-07-10
Enamine
EN300-1633653-0.1g
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
0.1g
$943.0 2023-07-10
Enamine
EN300-1633653-0.25g
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
0.25g
$985.0 2023-07-10
Enamine
EN300-1633653-0.5g
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
0.5g
$1027.0 2023-07-10
Enamine
EN300-1633653-1.0g
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
1.0g
$1070.0 2023-07-10
Enamine
EN300-1633653-2.5g
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
2.5g
$2100.0 2023-07-10
Enamine
EN300-1633653-5.0g
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
5.0g
$3105.0 2023-07-10
Enamine
EN300-1633653-10.0g
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
10.0g
$4606.0 2023-07-10
Enamine
EN300-1633653-50mg
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
50mg
$900.0 2023-09-22
Enamine
EN300-1633653-100mg
2-(1-hydroxycyclobutyl)-2,3-dimethylbutanoic acid
2171895-09-1
100mg
$943.0 2023-09-22

Additional information on 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid

Introduction to 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic Acid (CAS No. 2171895-09-1)

2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid, identified by the chemical identifier CAS No. 2171895-09-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique cyclobutyl hydroxyl side chain and a branched butanoic acid backbone, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The structural features of this compound make it a valuable candidate for further investigation, particularly in the development of novel therapeutic agents.

The structure of 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid consists of a cyclobutyl ring substituted with a hydroxyl group at the 1-position, attached to a four-carbon chain that is doubly branched at the second and third positions. This configuration imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, which are critical for its utility in biochemical assays and medicinal chemistry applications. The presence of both hydrophobic and hydrophilic regions in its molecular structure suggests potential interactions with biological targets, making it an intriguing scaffold for drug design.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their demonstrated efficacy in modulating various biological pathways. The hydroxycyclobutyl moiety in 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid is particularly noteworthy, as it has been shown to exhibit favorable pharmacokinetic properties when incorporated into drug molecules. Studies have indicated that such structural motifs can enhance binding affinity to target proteins while minimizing off-target effects, thereby improving overall drug safety profiles.

Current research in the field of organic synthesis has focused on developing efficient methodologies for constructing complex molecular frameworks like those found in 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid. Advances in catalytic processes and asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is essential for pharmaceutical applications where stereochemistry plays a critical role. These synthetic advancements not only facilitate the preparation of the compound but also open avenues for its derivatization into more complex pharmacophores.

The biological activity of 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid has been explored in several preclinical studies. Initial investigations have revealed potential roles in modulating metabolic pathways and inflammatory responses, suggesting its utility as an intermediate or lead compound in therapeutic development. For instance, derivatives of this molecule have shown promise in inhibiting key enzymes involved in lipid metabolism, which could have implications for treating metabolic disorders such as obesity and type 2 diabetes.

Moreover, the pharmacological properties of 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid have been examined for their potential anti-inflammatory effects. Research indicates that the cycloalkyl hydroxyl group can interact with specific binding sites on inflammatory cytokines, thereby reducing pro-inflammatory signaling pathways. This mechanism of action aligns with the growing demand for novel anti-inflammatory agents that offer improved efficacy and reduced side effects compared to traditional therapies.

In the realm of medicinal chemistry, the structural diversity offered by compounds like 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid serves as a rich resource for generating novel drug candidates. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced biological activity or improved pharmacokinetic profiles. This approach has already led to several promising candidates entering clinical development pipelines.

The synthetic utility of this compound also extends beyond pharmaceutical applications. Its unique structural motif makes it a valuable building block for synthesizing more complex organic molecules used in materials science and agrochemicals. For example, derivatives of 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid have been explored as intermediates in producing specialty polymers with tailored mechanical properties or as precursors to bioactive agrochemicals designed to enhance crop protection.

As our understanding of molecular interactions continues to evolve, compounds like 2-(1-Hydroxycyclobutyl)-2,3-dimethylbutanoic acid will undoubtedly play an increasingly important role in addressing global health challenges. The ongoing research into its biological activities and synthetic applications underscores its significance as a versatile chemical entity with far-reaching implications across multiple scientific disciplines.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD